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Compound of Interest

Compound Name: 2-Methyl-5-oxohexanoic acid

Cat. No.: B15278161

CAS Number: 54248-02-1

This technical guide provides a comprehensive overview of 2-Methyl-5-oxohexanoic acid,
consolidating available data for researchers, scientists, and professionals in drug development.
Due to the limited specific research on this compound, this guide also includes contextual
information from related compounds to offer a broader understanding.

Chemical Identity and Properties

2-Methyl-5-oxohexanoic acid is an organic compound featuring a carboxylic acid and a
ketone functional group.[1] Its structure includes a methyl group at the alpha-position to the
carboxyl group, which introduces a chiral center.

Table 1: Chemical Identifiers and Computed Properties
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Property Value Source

IUPAC Name 2-methyl-5-oxohexanoic acid PubChem

5-0Ox0-2-methylhexanoic acid,
Synonyms ) ) PubChem
2-methyl-5-ketohexanoic acid

CAS Number 54248-02-1 PubChem
Molecular Formula C7H1203 PubChem
Molecular Weight 144.17 g/mol PubChem
Canonical SMILES CC(CCC(=0)C)C(=0)0O PubChem
InChl Key RIKCQINOIDMYEM- PubChem
UHFFFAOYSA-N

XLogP3 0.3 PubChem
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor

Count 3 PubChem
Rotatable Bond Count 3 PubChem
Exact Mass 144.078644241 PubChem
Monoisotopic Mass 144.078644241 PubChem
Topological Polar Surface Area  54.4 A2 PubChem
Heavy Atom Count 10 PubChem

Spectral and Analytical Data

Detailed spectral data for 2-Methyl-5-oxohexanoic acid is available through various
databases. This information is crucial for the identification and characterization of the
compound.

Table 2: Available Spectral Data
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Data Type Source Referencel/Link
13C NMR SpectraBase --INVALID-LINK--
--INVALID-LINK--, --INVALID-
GC-MS PubChem, SpectraBase LINK
--INVALID-LINK--, --INVALID-
IR PubChem, SpectraBase

LINK--

Note: Access to the full datasets may require a subscription to the respective databases.

Synthesis and Reactivity

While specific, detailed experimental protocols for the synthesis of 2-Methyl-5-oxohexanoic
acid are not readily available in the surveyed literature, general synthetic routes for a-methyl y-
keto acids can be inferred from established organic chemistry principles.

Potential Synthetic Approaches:

» Oxidation of 2-methyl-5-hydroxyhexanoic acid: The corresponding secondary alcohol could
be oxidized using standard reagents like chromic acid or pyridinium chlorochromate (PCC) to
yield the ketone.

o Alkylation of a B-keto ester: A multi-step synthesis could involve the alkylation of a suitable [3-
keto ester, followed by hydrolysis and decarboxylation.

o Reaction of a-morpholinonitriles with methyl acrylate: A method has been described for the
synthesis of a-methyl-y-keto acids involving the reaction of an anion derived from an o-
morpholinonitrile with methyl acrylate.[2]

Chemical Reactivity:

The presence of both a carboxylic acid and a ketone functional group allows for a range of
chemical transformations:

« Esterification: The carboxylic acid can be converted to an ester by reacting with an alcohol
under acidic conditions.
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e Reduction: The ketone can be reduced to a secondary alcohol using reducing agents like
sodium borohydride.

o Decarboxylation: Under certain conditions, the carboxylic acid group can be removed as
carbon dioxide.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis, purification, and biological
evaluation of 2-Methyl-5-oxohexanoic acid have not been identified in the public domain.
However, a generalized workflow for a potential synthesis is presented below.

Hypothetical Synthesis Workflow:

Starting Material
(e.g., 2-methyl-5-hydroxyhexanoic acid)

p Oxidation Step 2  [CIELIEAVEIKILE  Step 3 Purification p v L= S Characterization
(e.g., PCC, CH2CI2) & Extraction (e.9., Column Chromatography) 2 Methysroxohexanoiciacid (NMR, MS, IR)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2-Methyl-5-oxohexanoic acid.

Biological Activity and Metabolism

There is a significant lack of specific data regarding the biological activity and metabolic fate of
2-Methyl-5-oxohexanoic acid. It is speculated that, due to its structure, it may play a role in
fatty acid metabolism.

Branched-chain a-keto acids are known intermediates in the catabolism of branched-chain
amino acids (BCAAs) like leucine, isoleucine, and valine.[3][4] This process is crucial for
energy production. The initial step in BCAA metabolism is transamination to the corresponding
a-keto acid, which is then oxidatively decarboxylated by the branched-chain a-ketoacid
dehydrogenase (BCKDH) complex.[4][5][6]

Branched-Chain Amino Acid Catabolism Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. 2-Methyl-5-oxohexanoic acid | C7H1203 | CID 440620 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2.researchgate.net [researchgate.net]

e 3. academic.oup.com [academic.oup.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15278161?utm_src=pdf-body-img
https://www.benchchem.com/product/b15278161?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-5-oxohexanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-5-oxohexanoic-acid
https://www.researchgate.net/publication/299185188_A_simple_synthesis_of_alpha-methyl-gamma-keto_acids
https://academic.oup.com/hmg/article-pdf/23/R1/R1/9457342/ddu123.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15278161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

4. Branched-chain amino acid metabolism: from rare Mendelian diseases to more common
disorders - PMC [pmc.ncbi.nlm.nih.gov]

e 5. AMINO ACID METABOLISM : BRANCHED-CHAIN AMINO ACID DEGRADATION
[education.med.nyu.edu]

e 6. m.youtube.com [m.youtube.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Methyl-5-oxohexanoic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15278161#2-methyl-5-oxohexanoic-acid-cas-
number-54248-02-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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